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Compound of Interest

Compound Name: ITX3

Cat. No.: B1672691 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ITX3 is a cell-permeable and selective small molecule inhibitor of the N-terminal guanine

nucleotide exchange factor (GEF) domain of Trio (TrioN).[1][2] By inhibiting TrioN, ITX3
effectively blocks the activation of the Rho GTPases RhoG and Rac1.[1][3] This targeted

inhibition disrupts the Trio/RhoG/Rac1 signaling pathway, which is crucial for regulating the

actin cytoskeleton, cell motility, and neurite outgrowth.[1][4] Consequently, ITX3 serves as a

valuable chemical tool for investigating the physiological and pathological roles of this specific

signaling cascade in various cellular contexts, including cancer research and neurobiology.[3]

[5] Proper preparation and storage of ITX3 stock solutions are critical for ensuring experimental

reproducibility and accuracy.

Quantitative Data Summary
The following table summarizes the key quantitative properties of ITX3.
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Property Value Reference(s)

Molecular Weight (M.Wt)

371.45 g/mol (Note: Always

refer to the batch-specific M.Wt

on the vial)

[1]

Molecular Formula C₂₂H₁₇N₃OS [1][4]

CAS Number 347323-96-0 [1][4]

Purity ≥99% [1]

IC₅₀
76 μM for inhibiting TrioN GEF

activity
[4][5]

Solubility in DMSO Soluble up to 5 mM [1]

Appearance Powder [6]

Experimental Protocols
Materials and Equipment

ITX3 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), ≥99% purity[7]

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Sterile, amber, or light-protecting microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator bath

Fume hood

Protocol for Preparing a 5 mM ITX3 Stock Solution
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This protocol provides instructions for preparing a concentrated stock solution of ITX3 in

DMSO. Calculations are based on a target concentration of 5 mM.

2.1. Safety Precautions

Work in a chemical fume hood to avoid inhalation of ITX3 powder and DMSO vapors.

Wear appropriate PPE at all times.

DMSO is an aprotic solvent that can facilitate the absorption of chemicals through the skin;

handle with care.[7]

2.2. Preparation Procedure

Equilibration: Allow the vial of ITX3 powder and the bottle of DMSO to equilibrate to room

temperature before opening to prevent moisture condensation.[8]

Centrifugation: Briefly centrifuge the ITX3 vial to ensure all the powder is collected at the

bottom.[9] This is especially important if the vial was agitated during shipping.

Calculate Required DMSO Volume: Use the following formula to determine the volume of

DMSO needed. Always use the batch-specific molecular weight provided on the product vial

or Certificate of Analysis for the highest accuracy.[1]

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Molar Concentration (mol/L))

Example Calculation for 1 mg of ITX3:

Mass = 1 mg = 0.001 g

Molecular Weight = 371.45 g/mol

Target Concentration = 5 mM = 0.005 mol/L

Volume (L) = 0.001 g / (371.45 g/mol * 0.005 mol/L) = 0.0005384 L

Volume (µL) = 538.4 µL

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1672691?utm_src=pdf-body
https://www.benchchem.com/product/b1672691?utm_src=pdf-body
https://www.scbt.com/p/dimethyl-sulfoxide-dmso-67-68-5
https://www.benchchem.com/product/b1672691?utm_src=pdf-body
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/product/b1672691?utm_src=pdf-body
https://captivatebio.com/store/pub/media/documents/products/small_molecules/CaptivateBio-FAQs-Sheet-Small-Molecules.pdf
https://www.rndsystems.com/products/itx-3_3792
https://www.benchchem.com/product/b1672691?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution:

Carefully add the calculated volume of DMSO to the vial containing the ITX3 powder.

Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible

particulates. If dissolution is slow, gentle warming (up to 37°C) or brief sonication can be

applied.[8]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, light-protecting microcentrifuge tubes.

[9]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

2.3. Storage Recommendations

Form Temperature Duration Reference(s)

Solid Powder
Store at -20°C,

desiccated.
Up to 3 years [4][6][8]

DMSO Stock Solution

Store at -20°C for

short-to-mid-term

storage.

Up to 1 year [5]

DMSO Stock Solution
Store at -80°C for

long-term storage.
Up to 2 years [5]

Protocol for Preparing Working Solutions
Thawing: Thaw a single aliquot of the ITX3 stock solution at room temperature.
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Dilution: Prepare working solutions by diluting the DMSO stock solution directly into the

aqueous buffer or cell culture medium.

Avoid Precipitation: To prevent the compound from precipitating, it is recommended to add

the DMSO stock solution to the aqueous medium while vortexing or mixing.[10] Do not add

aqueous buffer directly to the concentrated DMSO stock.

Control DMSO Concentration: The final concentration of DMSO in cell-based assays should

be kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[9]

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

cell culture medium or buffer containing the same final concentration of DMSO as the

experimental samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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